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Compound of Interest

Compound Name: 12-Amino-1-dodecanol

Cat. No.: B015352

An In-depth Technical Guide to 12-Amino-1-dodecanol: Properties, Regulation, and
Application in Advanced Drug Delivery

Introduction

12-Amino-1-dodecanol is a bifunctional organic molecule featuring a primary amine and a
primary alcohol separated by a twelve-carbon aliphatic chain. This unique structure makes it a
valuable building block in various fields of chemical synthesis, particularly in the development
of sophisticated materials for biomedical and pharmaceutical applications. Its long hydrocarbon
tail imparts lipophilicity, while the terminal hydrophilic groups (amine and hydroxyl) provide
reactive handles for further chemical modification. This guide offers a comprehensive overview
of 12-Amino-1-dodecanol, intended for researchers, scientists, and drug development
professionals. We will delve into its fundamental properties, regulatory landscape, and, most
critically, its role as a precursor in the synthesis of functional excipients for advanced drug
delivery systems like lipid nanoparticles (LNPSs).

Chemical Identity and Physicochemical Properties

A precise understanding of a molecule's properties is the foundation of its application. 12-
Amino-1-dodecanol is a solid at room temperature, appearing as a white to off-white
crystalline powder.[1] Its long alkyl chain dictates its solubility, making it soluble in alcohols like
methanol and other organic solvents, while its water solubility is limited.[1]

Table 1: Physicochemical Properties of 12-Amino-1-dodecanol
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Property Value Source(s)

CAS Number 67107-87-3 [11[2]1[3][4]

Molecular Formula C12H27NO [1][4]

Molecular Weight 201.35 g/mol [1114]
White to Almost white

Appearance [1]
powder/crystal

Melting Point 79.0t083.0 °C [1]

Purity >98.0% (GC) [1]

N Soluble in Methanol, DMSO,

Solubility [5]

Ether

| Density | 0.883 g/cm3 |[5] |

Regulatory Information and Safe Handling

For any chemical utilized in research and development, particularly in pathways leading to
pharmaceutical products, a thorough understanding of its hazard profile and handling
requirements is non-negotiable. 12-Amino-1-dodecanol is classified as an irritant under the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Table 2: GHS Hazard and Precautionary Information | Classification | Code | Description |
Source(s) | | :--- | :--- | :--- | :--- | | Hazard Class | Skin Irritation | H315 | Causes skin irritation |
[1][6] | | | Eye Irritation | H319 | Causes serious eye irritation |[1][6] | | Signal Word | Warning | | |
[1][6] | | Pictogram | GHSO7 | Exclamation Mark | |[6][7] | | Precautionary Statements| P264 |
Wash skin thoroughly after handling. |[1][6] | | | P280 | Wear protective gloves/eye
protection/face protection. |[1][6] | | | P302 + P352 | IF ON SKIN: Wash with plenty of water. |[6]
| || P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. |[5] | | | P337 + P313 | If
eye irritation persists: Get medical advice/attention. |[1] |

According to safety data sheets, this substance is intended for R&D use only and is not for
medicinal, household, or other uses.[5] It is crucial to handle the compound in a well-ventilated
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area, using appropriate personal protective equipment (PPE), including gloves and safety
glasses, to avoid contact with skin and eyes.[6][8] The substance is considered stable under
standard ambient conditions.

Currently, 12-Amino-1-dodecanol is not listed on the ECHA Authorisation List (Annex XIV of
REACH), which details substances subject to authorisation due to their hazardous properties.
[9] However, users are responsible for complying with all local and international regulations
regarding its use and disposal.

Application in Drug Delivery: A Precursor for
lonizable Lipids

The most significant application for a molecule like 12-Amino-1-dodecanol in the
pharmaceutical sciences is its use as a foundational building block for synthesizing novel
functional lipids. The emergence of mMRNA vaccines and therapeutics has highlighted the
critical role of lipid nanoparticles (LNPs) as a delivery vehicle.[10] These LNPs are typically
composed of four key components: an ionizable lipid, a phospholipid, cholesterol, and a
PEGylated lipid.[11][12]

The ionizable lipid is arguably the most crucial component. It is positively charged at a low pH,
which facilitates the encapsulation of negatively charged nucleic acids (like mMRNA) during
formulation. Upon entering the body and circulating at physiological pH (~7.4), it becomes
nearly neutral, reducing toxicity. Once the LNP is taken up by a cell into an endosome, the
acidic environment of the endosome protonates the lipid again, promoting the disruption of the
endosomal membrane and the release of the payload into the cytoplasm.

This is where 12-Amino-1-dodecanol becomes highly relevant. Its primary amine can be used
to construct the ionizable "headgroup” of a custom lipid, while the long dodecyl chain serves as
the lipid "tail.” The terminal hydroxyl group offers a versatile point for adding more lipid tails or
other functional moieties, allowing for the creation of multi-tailed or branched lipids that can
enhance fusogenicity and delivery efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. 12-Amino-1-dodecanol | 67107-87-3 | TCI AMERICA [tcichemicals.com]
. 67107-87-3|12-Amino-1-dodecanol|BLD Pharm [bldpharm.com]

. 12-AMINO-1-DODECANOL | 67107-87-3 [chemicalbook.com]

. Scbt.com [scbt.com]

. chemicalbook.com [chemicalbook.com]

. tcichemicals.com [tcichemicals.com]
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. 12-Amino-1-dodecanol | C12H27NO | CID 5182020 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 8. dept.harpercollege.edu [dept.harpercollege.edu]
e 9. ECHA CHEM [chem.echa.europa.eu]
e 10. mdpi.com [mdpi.com]

» 11. Determination of lipid content and stability in lipid nanoparticles using ultra high-
performance liquid chromatography in combination with a Corona Charged Aerosol Detector
- PMC [pmc.ncbi.nlm.nih.gov]

e 12. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [12-Amino-1-dodecanol CAS number and regulatory
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015352#12-amino-1-dodecanol-cas-number-and-
regulatory-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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